Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate

• Molecular Formula: C13H11ClN2O3S
• Molecular Weight: 310.76 g/mol
• IUPAC Name: methyl 3-[(4-chlorophenyl)carbamoylamino]thiophene-2-carboxylate
• InChI: InChI=1S/C13H11ClN2O3S/c1-19-12(17)11-10(6-7-20-11)16-13(18)15-9-4-2-8(14)3-5-9/h2-7H,1H3,(H2,15,16,18)
• InChI Key: JDHCXSLIZATEQJ-UHFFFAOYSA-N
• SMILES: COC(=O)C1=C(C=CS1)NC(=O)NC2=CC=C(C=C2)Cl

Description

Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. This compound belongs to the class of organic compounds known as thiophene carboxylic acids and derivatives. In

Mechanism of Action

The exact mechanism of action of Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting certain enzymes and signaling pathways involved in cancer growth, inflammation, and bacterial infection.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to induce cell cycle arrest and apoptosis in cancer cells, reduce inflammation by inhibiting the production of pro-inflammatory cytokines, and inhibit bacterial growth by disrupting bacterial cell wall synthesis.

Advantages and Limitations for Lab Experiments

One of the advantages of using Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate in lab experiments is its high potency and specificity towards cancer cells, inflammation, and bacterial infection. However, one of the limitations is its potential toxicity to normal cells and tissues, which requires careful dosage and administration.

Future Directions

There are several future directions for the research and development of Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate. One direction is the optimization of its synthesis method to improve its yield and purity. Another direction is the development of new derivatives with improved therapeutic properties and reduced toxicity. Additionally, further studies are needed to elucidate its mechanism of action and its potential use in combination with other therapies for cancer, inflammation, and bacterial infection.

Synthesis Methods

Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate is synthesized by a multi-step chemical reaction process. The starting materials for this synthesis are 4-chloroaniline, thiophene-2-carboxylic acid, and methyl chloroformate. The reaction involves the formation of an amide bond between 4-chloroaniline and thiophene-2-carboxylic acid, followed by the esterification of the carboxylic acid group with methyl chloroformate. The final product is obtained by recrystallization from a suitable solvent.

Scientific Research Applications

Methyl 3-{[(4-chloroanilino)carbonyl]amino}-2-thiophenecarboxylate has been extensively studied for its potential therapeutic properties. This compound has been shown to exhibit anti-cancer, anti-inflammatory, and anti-bacterial activities. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.